Cas no 2229352-74-1 (3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol
• CAS No: 2229352-74-1
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6615828
• PubChem ID: 165700149
• Update Time: 2025-07-21

3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol
• EN300-1740068
• 2229352-74-1

• Inchi： 1S/C10H14FNO/c1-7-2-8(4-10(11)3-7)9(5-12)6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： ICIZAJNUNVAAJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(CO)CN

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol

Professional Introduction to Compound with CAS No. 2229352-74-1 and Product Name: 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol

The compound with the CAS number 2229352-74-1 and the product name 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a combination of aromatic and aliphatic moieties, which contribute to its distinctive chemical properties and biological activities.

At the core of the compound's identity is its amino group, which is strategically positioned at the 3-position of the propan-1-ol backbone. This amino functionality not only influences the compound's solubility and reactivity but also serves as a crucial site for further chemical modifications. The presence of a fluorine atom at the 3-position of the phenyl ring adds another layer of complexity, enhancing the compound's metabolic stability and binding affinity to biological targets. Additionally, the 5-methylphenyl moiety contributes to the overall lipophilicity of the molecule, making it an attractive candidate for oral administration.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation, improve binding affinity by enhancing hydrophobic interactions, and modulate receptor selectivity. In the case of 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol, these effects are particularly relevant, as they may contribute to improved bioavailability and reduced side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The initial step typically involves the preparation of a Grignard reagent from an appropriate alkyl halide, followed by reaction with a fluorinated aromatic ketone to form the desired intermediate. Subsequent functionalization with an amine group completes the synthesis. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods not only streamline the synthetic pathway but also minimize unwanted byproducts.

In terms of biological activity, 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For example, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases, which are known to play a role in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. The unique properties of 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol address some of these issues by enhancing solubility through hydrogen bonding interactions and improving metabolic stability through fluorine atom incorporation. Furthermore, its structural design allows for fine-tuning of biological activity through selective modifications at key positions. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

Advances in computational chemistry have further accelerated the discovery and optimization process for compounds like 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol. Molecular modeling techniques enable researchers to predict binding affinities, assess metabolic pathways, and identify potential side effects before conducting expensive experimental trials. These simulations have been instrumental in guiding synthetic strategies and improving drug-like properties early in the development pipeline.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and safety profiles. As our understanding of disease mechanisms continues to evolve, compounds like 3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol will play a critical role in addressing unmet medical needs.

In conclusion,3-amino-2-(3-fluoro-5-methylphenyl)propan-1-ol (CAS No. 2229352-74) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and multifaceted biological activities. Its synthesis showcases cutting-edge methodologies while its potential applications highlight its importance in drug development efforts worldwide.